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Compound of Interest

Compound Name: BMS-919373

Cat. No.: B1192345 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential guidance on

the personal protective equipment (PPE) required for handling BMS-919373, a selective IKur

current blocker, along with operational and disposal plans to facilitate a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling BMS-919373, appropriate personal protective equipment is crucial to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and Usage

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.

Eyes
Safety glasses with side

shields or goggles

Goggles are required for

protection against splashes. If

there is a significant splash

hazard, a face shield should

be worn in addition to safety

glasses or goggles.

Body Laboratory coat

A full-length, long-sleeved

laboratory coat should be worn

to protect skin and clothing

from potential contamination.

Respiratory
Fume hood or respiratory

protection

Work with BMS-919373 should

be conducted in a well-

ventilated area, preferably

within a chemical fume hood.

[1] If a fume hood is not

available or ventilation is

inadequate, a NIOSH-

approved respirator may be

necessary.[1]

Operational Plan: Handling BMS-919373
A systematic approach to handling BMS-919373 will minimize risks and ensure the integrity of

the research.
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Preparation: Before handling the compound, ensure that the work area is clean and

uncluttered. Verify that all necessary PPE is available and in good condition. Locate the

nearest safety shower and eyewash station.

Weighing and Aliquoting:

Perform all weighing and aliquoting of solid BMS-919373 within a chemical fume hood to

prevent inhalation of dust particles.[1]

Use appropriate tools (e.g., spatulas, weighing paper) and handle them carefully to avoid

generating dust.

Dissolving: When preparing solutions, add the solvent to the solid compound slowly to avoid

splashing.

Storage: BMS-919373 should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area.

Documentation: Maintain a detailed record of the amount of compound used, the date, and

the purpose of the experiment.

Disposal Plan
Proper disposal of BMS-919373 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All disposable materials that have come into contact with BMS-919373,

including gloves, weighing paper, and pipette tips, should be collected in a designated

hazardous waste container.

Chemical Waste: Unused BMS-919373 and solutions containing the compound should be

disposed of as chemical waste in accordance with local, state, and federal regulations. Do

not pour chemical waste down the drain.[1]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed containers can then be disposed of as non-

hazardous waste.
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Visualizing the Workflow
The following diagram illustrates the standard operational workflow for safely handling a

chemical compound like BMS-919373 in a laboratory setting.
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Standard Laboratory Workflow for Chemical Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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